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Compound of Interest

Compound Name: 3-(4-Chlorophenoxy)benzaldehyde

Cat. No.: B1330902

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 3-(4-Chlorophenoxy)benzaldehyde (CAS No. 69770-20-3). Adherence to these
procedures is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Chemical Properties

3-(4-Chlorophenoxy)benzaldehyde is a halogenated aromatic aldehyde.[1] It is crucial to
understand its physical and chemical properties to handle it safely.

Property Value

CAS Number 69770-20-3[1][2][3][4]
Molecular Formula C13H9CIO2[1][2][4]
Molecular Weight 232.66 g/mol [1][4]
Boiling Point 125 °C at 0.1 mmHg|[2]
Density 1.213 g/mL at 25 °C[2]
Flash Point >230 °F (>110 °C)[2]

GHS Hazard Statements:
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e H302: Harmful if swallowed.[2]

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

e H317: May cause an allergic skin reaction.

e H411: Toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate exposure risks. The following table
outlines the required PPE for handling 3-(4-Chlorophenoxy)benzaldehyde.
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Body Area

Required PPE

Specifications and
Rationale

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Given that it is
an aromatic aldehyde, natural
rubber gloves may offer fair
protection, but nitrile provides
broader chemical resistance.
[5] For prolonged contact,
consider double-gloving or
using thicker, heavy-duty
gloves. Always inspect gloves
for tears or punctures before

use.

Eyes/Face

Safety glasses with side

shields and a face shield

Standard safety glasses are
the minimum requirement.[6]
However, due to the severe
eye irritation hazard, a face
shield worn over safety
glasses is strongly
recommended, especially
when handling larger
quantities or when there is a
splash risk.[6][7]

Body

Laboratory coat

A standard laboratory coat is
required to protect against skin
contact.[6] For tasks with a
higher risk of splashes or
spills, a chemically resistant
apron over the lab coat is

advised.

Respiratory

Use in a well-ventilated area or

with a respirator

All handling should occur in a
certified chemical fume hood to
minimize inhalation of dust or

vapors.[8] If a fume hood is not
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available or if engineering
controls are insufficient, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[7][9]

Shoes that fully cover the feet

are required in the laboratory
Feet Closed-toe shoes ]

at all times to protect from

spills.[6]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 3-(4-
Chlorophenoxy)benzaldehyde.

3.1. Preparation:

Hazard Review: Before beginning work, review the Safety Data Sheet (SDS) for 3-(4-
Chlorophenoxy)benzaldehyde.[8][10]

Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the
appropriate working height.

PPE Inspection: Don and inspect all required PPE as detailed in the table above.

Spill Kit Accessibility: Confirm that a spill kit containing absorbent materials suitable for
organic compounds is readily accessible.

3.2. Handling:

» Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the
fume hood to prevent the release of dust.[8] Use spark-proof tools for transfers.[8]

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.
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e Heating: If heating is required, use a controlled heating source such as a heating mantle or a
sand bath. Avoid open flames.

o Cross-Contamination Prevention: Keep containers of 3-(4-Chlorophenoxy)benzaldehyde
sealed when not in use.[11]

3.3. Post-Handling:

o Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
(e.g., isopropanol or ethanol) followed by soap and water.

e PPE Removal: Remove gloves and lab coat before leaving the laboratory. Wash hands
thoroughly with soap and water after handling.[11]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

4.1. Waste Segregation:

¢ Solid Waste: Collect any solid 3-(4-Chlorophenoxy)benzaldehyde waste in a dedicated,
labeled, and sealed container.

o Liquid Waste: Solutions containing 3-(4-Chlorophenoxy)benzaldehyde should be collected
in a labeled, sealed container designated for halogenated organic waste.

o Contaminated Materials: Used gloves, weigh boats, and other contaminated disposable
materials should be placed in a sealed bag or container and disposed of as hazardous
waste.[11]

4.2. Disposal Procedure:

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "3-(4-Chlorophenoxy)benzaldehyde,” and the associated hazards (e.g.,
"Toxic," "Irritant™).
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o Storage: Store waste containers in a designated satellite accumulation area away from
incompatible materials.

» Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not pour this chemical down the drain.[12]

Emergency Procedures

Emergency Situation Action

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.[8][10]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact i )

and lower eyelids occasionally.[2] Seek

immediate medical attention.[10]

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation _ e o
stopped, provide artificial respiration. Seek

immediate medical attention.[8][10]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) i
water. Seek immediate medical attention.[8]

Evacuate the area. Wearing appropriate PPE,
cover the spill with an inert absorbent material.
) Collect the absorbed material into a sealed
spill container for disposal.[12] Ventilate the area.
For large spills, contact your institution's EHS

office.

Visual Workflow for Handling 3-(4-
Chlorophenoxy)benzaldehyde
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Workflow for Safe Handling of 3-(4-Chlorophenoxy)benzaldehyde
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Caption: A flowchart outlining the key procedural steps for safely handling 3-(4-

Chlorophenoxy)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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